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Compound of Interest

Compound Name: DL-alpha-Tocopherol-13C3

Cat. No.: B12053665

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical characteristics of DL-
alpha-Tocopherol-13C3. While this document focuses on the 13Cs isotopically labeled form of
DL-alpha-Tocopheroal, it is important to note that the physical properties, with the exception of
molecular weight, are virtually identical to the more extensively studied unlabeled DL-alpha-
Tocopherol. The data presented herein is primarily based on the unlabeled compound, with the
key distinction of the calculated molecular weight for the 13Cs variant explicitly stated.

Core Physical and Chemical Properties

DL-alpha-Tocopherol-13C3 is a synthetic, stable isotope-labeled form of Vitamin E, a fat-
soluble antioxidant. The presence of three 3C atoms provides a valuable tool for metabolic
research, enabling its differentiation from endogenous tocopherols in biological systems.

Data Presentation: A Tabulated Summary

For ease of reference and comparison, the quantitative physical data for DL-alpha-Tocopherol
are summarized in the table below.
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Property Value Citations
Molecular Formula C26%3C3H5002
Molecular Weight 433.73 g/mol

Clear, colorless to pale yellow
Appearance or yellowish-brown, viscous [1112][3]
oily liquid.[1][2][3]

Melting Point 25-4°C [2][3][4][5]16]
Boiling Point 200 - 220 °C at 0.1 mmHg 211314171
Density ~0.950 g/mL at 20 °C [31141[8]
Refractive Index 1.503 - 1.507 at 20 °C 9]

Insoluble in water; Soluble in
- ethanol, ether, acetone,
Solubility . [71(8][10]
chloroform, and vegetable oils.

[71(8][10]

Sensitive to air and light;
Stability oxidizes and darkens on [2][3]
exposure.[2][3]

Store at 2-8 °C, protected from
Storage _ _ [O][11]
light and air.[9][11]

Experimental Protocols

The following sections detail the methodologies for determining the key physical characteristics
of viscous, oily compounds like DL-alpha-Tocopherol-13C3.

Determination of Melting Point (Slip Melting Point
Method)

Given the low melting point and oily nature of tocopherols, the slip melting point method is a
suitable technique.
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Apparatus:

Capillary tubes (1 mm internal diameter)

Thermometer with 0.1 °C divisions

Water bath with a stirrer and controlled heating

Refrigerator

Procedure:

Melt the DL-alpha-Tocopherol-13C3 sample to a completely liquid state.
Draw the molten sample into several capillary tubes to a height of approximately 10 mm.

Solidify the sample by placing the capillary tubes in a refrigerator at 4-8 °C for at least 16
hours.

Attach the capillary tubes to a thermometer, ensuring the sample is level with the
thermometer bulb.

Suspend the thermometer in a water bath, with the water level above the top of the sample.

Begin heating the water bath at a rate of approximately 1 °C per minute, with constant
stirring.

The temperature at which the solidified fat column begins to rise in the capillary tube is
recorded as the slip melting point.

The average of multiple determinations is reported.

Determination of Boiling Point at Reduced Pressure

Due to the high boiling point of tocopherols, distillation is performed under reduced pressure to

prevent decomposition.

Apparatus:
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« Distillation flask with a side arm
o Condenser

e Receiving flask

e Thermometer

e Vacuum pump and manometer
e Heating mantle

Procedure:

Place a sample of DL-alpha-Tocopherol-13C3 into the distillation flask along with a few
boiling chips.

o Assemble the distillation apparatus, ensuring all joints are properly sealed.

e Gradually apply a vacuum to the system, reducing the pressure to the desired level (e.g., 0.1
mmHg).

» Begin heating the distillation flask gently with the heating mantle.

e Record the temperature at which the liquid boils and a steady stream of distillate is collected
in the receiving flask. This temperature is the boiling point at the recorded pressure.

Determination of Solubility

The solubility of DL-alpha-Tocopherol-13C3 in various solvents is determined by direct
observation.

Apparatus:
o Test tubes with stoppers
o Vortex mixer

o Graduated pipettes
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Procedure:
e Add a known volume (e.g., 1 mL) of DL-alpha-Tocopherol-13C3 to a series of test tubes.

o To each test tube, add a specific volume (e.g., 5 mL) of a different solvent (e.g., water,
ethanol, acetone, chloroform, vegetable oil).

o Stopper the test tubes and vortex for 1-2 minutes to ensure thorough mixing.

» Allow the mixtures to stand and observe for phase separation or the formation of a clear,
homogeneous solution.

o Record the solubility as "insoluble" if two distinct phases remain, "soluble” if a single clear
phase is formed, and "sparingly soluble" if the sample dissolves partially or forms a cloudy
solution.

Mandatory Visualizations
Experimental Workflow for Physical Characterization

The following diagram illustrates a typical workflow for the physical characterization of a
viscous, oily substance like DL-alpha-Tocopherol-13C3.
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Experimental workflow for physical characterization.
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Solubility Profile of DL-alpha-Tocopherol-13C3

This diagram illustrates the solubility characteristics of DL-alpha-Tocopherol-13C3 in a

hierarchical manner.
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Solubility profile of DL-alpha-Tocopherol-13C3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Characteristics of DL-alpha-Tocopherol-13C3]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12053665#physical-characteristics-of-dl-alpha-
tocopherol-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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